![molecular formula C12H11NO2S B2933965 N-(1-Benzothiophen-5-ylmethyl)oxirane-2-carboxamide CAS No. 2418680-47-2](/img/structure/B2933965.png)
N-(1-Benzothiophen-5-ylmethyl)oxirane-2-carboxamide
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Overview
Description
Oxiranes, also known as epoxides, are a type of cyclic ether that consists of a three-membered ring with an oxygen atom and two carbon atoms . They are commonly used in the synthesis of various industrial products .
Synthesis Analysis
The synthesis of oxiranes often involves the reaction of a carboxylic acid with an amine, initiated by a tertiary amine . This process is known as the ring-opening reaction of oxirane .
Molecular Structure Analysis
The molecular structure of oxiranes is characterized by a three-membered ring consisting of an oxygen atom and two carbon atoms .
Chemical Reactions Analysis
Oxiranes are known to undergo a variety of chemical reactions. One common reaction is the ring-opening reaction, which can be catalyzed by a tertiary amine . This reaction is commonly used in the synthesis of various products .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like “N-(1-Benzothiophen-5-ylmethyl)oxirane-2-carboxamide” would depend on its specific structure. For example, oxirane, methyl-, polymer with oxirane is a slightly milky, cloudy liquid .
Mechanism of Action
While the specific mechanism of action for “N-(1-Benzothiophen-5-ylmethyl)oxirane-2-carboxamide” is not available, similar compounds such as 1,3,4-oxadiazole thioethers have shown antibacterial activities . These substances act against bacteria through proteomics-mediated protein pathways and differentially expressed gene analysis .
Safety and Hazards
Future Directions
The future directions in the study and application of compounds like “N-(1-Benzothiophen-5-ylmethyl)oxirane-2-carboxamide” could involve further exploration of their synthesis, properties, and potential applications. This could include investigating their potential use in industrial products, studying their mechanisms of action, and assessing their safety and hazards .
Properties
IUPAC Name |
N-(1-benzothiophen-5-ylmethyl)oxirane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2S/c14-12(10-7-15-10)13-6-8-1-2-11-9(5-8)3-4-16-11/h1-5,10H,6-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZOILCDOWYHDMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)C(=O)NCC2=CC3=C(C=C2)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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